Cas no 72437-53-7 (Disulfide, butyl 1-methylethyl)

• Product Name: Disulfide, butyl 1-methylethyl
• CAS No: 72437-53-7
• MF: C₇H₁₆S₂
• MW: 164.331939697266
• CID: 543970
• PubChem ID: 525403
• Update Time: 2025-04-19

Disulfide, butyl 1-methylethyl Chemical and Physical Properties

Names and Identifiers

• Disulfide, butyl 1-methylethyl
• 1-(propan-2-yldisulfanyl)butane
• 2-methyl-3,4-dithiaoctane
• Isopropyl n-butyl disulphide
• DTXSID80335488
• HODYAASMHKKQBS-UHFFFAOYSA-N
• Butyl 1-methylethyl disulfide, 9CI
• 1-(Isopropyldisulfanyl)butane
• n-butyl isopropyl disulfide
• 1-(Isopropyldisulfanyl)butane #
• 72437-53-7
• CHEBI:173725
• Butyl isopropyl disulfide
• Disulfide, butyl (1-methylethyl)
• 1-(propan-2-yldisulanyl)butane
• SCHEMBL26167716

• Inchi： 1S/C7H16S2/c1-4-5-6-8-9-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： HODYAASMHKKQBS-UHFFFAOYSA-N
• SMILES： CCCCSSC(C)C

Computed Properties

• Exact Mass: 164.06948
• Monoisotopic Mass: 164.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides